2-(3-chloro-4-ethoxyphenyl)-5-((2-(4-ethoxy-3-methoxyphenyl)-5-methyloxazol-4-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 2-(3-chloro-4-ethoxyphenyl)-5-[[2-(4-ethoxy-3-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C28H27ClN4O5/c1-5-36-24-9-7-18(13-20(24)29)21-15-23-28(34)32(11-12-33(23)31-21)16-22-17(3)38-27(30-22)19-8-10-25(37-6-2)26(14-19)35-4/h7-15H,5-6,16H2,1-4H3
• InChI Key: DNSIUILSMQIQQY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NC(=C(O2)C)CN3C=CN4C(=CC(=N4)C5=CC(=C(C=C5)OCC)Cl)C3=O)OC
• Molecular Formula: C28H27ClN4O5
• Molecular Weight: 535.0 g/mol

Description

2-(3-chloro-4-ethoxyphenyl)-5-((2-(4-ethoxy-3-methoxyphenyl)-5-methyloxazol-4-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C28H27ClN4O5 and its molecular weight is 535. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research into related chemical compounds has focused on their synthesis and structural characterization, which is foundational for exploring their potential applications. For instance, the study on the synthesis and characterization of some pyrazole and triazole derivatives reveals a method for creating compounds with potential medical applications due to their pharmacological activities (Bhat et al., 2016). Another example is the synthesis of new bis-pyrazolyl-thiazoles incorporating the thiophene moiety, which displayed promising anti-tumor agents against hepatocellular carcinoma (HepG2) cell lines, highlighting the significance of such compounds in developing new therapeutic agents (Gomha, Edrees, & Altalbawy, 2016).

Antimicrobial and Antifungal Activity

The antimicrobial and antifungal properties of similar compounds have been a significant area of research, indicating potential applications in treating infections. For example, the synthesis and evaluation of some new thiazoles as antioxidant additives for Egyptian lubricating oils also highlighted their potential antimicrobial applications (Amer et al., 2011). Additionally, the synthesis, antibacterial, and antifungal activity of some new pyrazoline and pyrazole derivatives underlines the broad spectrum of antimicrobial activities these compounds can offer, suggesting their usefulness in developing new antimicrobial agents (Hassan, 2013).

Antioxidant Properties

The investigation of antioxidant properties in similar chemical structures has shown significant results. For instance, the synthesis and bioactivity study of a pyrazoline derivative demonstrated very strong antioxidant activity, alongside antibacterial activities against both Gram-positive and Gram-negative bacteria, showcasing the compound's potential as a multifunctional agent for various therapeutic and protective applications (Khotimah et al., 2018).